Cas no 1804376-46-2 (2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804376-46-2
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4910817
• Update Time: 2025-10-28

2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)16-7-4(2-12)1-5(3-15)6(13)14-7/h1,3H,(H2,13,14)
• InChI Key： QBCMWGWVPDFWNE-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C=O)=C(N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.8
• Topological Polar Surface Area: 89

Additional information on 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Introduction to 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804376-46-2)

2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804376-46-2) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethoxy and cyano functional groups, has garnered significant attention due to its versatile applications in drug discovery and material science. Researchers frequently search for "pyridine aldehyde synthesis" or "trifluoromethoxy pyridine applications," reflecting its relevance in modern synthetic chemistry.

The structural uniqueness of 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde lies in its electron-withdrawing groups, which enhance its reactivity in cross-coupling reactions and heterocyclic scaffold construction. Its CAS No. 1804376-46-2 is often associated with queries like "building blocks for medicinal chemistry" or "high-performance liquid chromatography (HPLC) analysis of pyridine derivatives," highlighting its role in optimizing drug candidates. The compound’s aldehyde moiety further enables its use in Schiff base formation, a key step in designing bioactive molecules.

In recent years, the demand for fluorinated pyridines like this compound has surged, driven by trends in "sustainable fluorination methods" and "green chemistry in heterocycles." Its trifluoromethoxy group contributes to metabolic stability, a hot topic in "drug bioavailability improvement" discussions. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity, as emphasized in searches for "CAS No. 1804376-46-2 characterization."

From an industrial perspective, 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde serves as a precursor for crop protection agents and electronic materials. Its cyano group facilitates nucleophilic substitutions, aligning with queries like "functional group transformations in pyridines." Environmental considerations also spur interest in "degradation pathways of fluorinated pyridines," underscoring the need for eco-friendly synthesis routes.

In summary, 2-Amino-5-cyano-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804376-46-2) exemplifies innovation in specialty chemicals, bridging gaps between academia and industry. Its multifaceted applications—from "small-molecule inhibitors" to "advanced material precursors"—make it a cornerstone in contemporary research, addressing both scientific and sustainability challenges.